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Compound of Interest

Compound Name:
6-Methyl-2-

(methylthio)benzo[d]thiazole

CAS No.: 3507-35-5

Cat. No.: B13954257

Get Quote

Executive Summary
The solubility of 6-Methyl-2-(methylthio)benzo[d]thiazole (an analog of CAS 615-22-5) is a

critical physicochemical parameter governing its synthesis, purification, and formulation. As a

lipophilic benzothiazole derivative, its dissolution behavior is driven by the interplay between

crystal lattice energy and solvent-solute interactions. This guide provides a rigorous framework

for determining its solubility using laser monitoring and shake-flask methods, analyzing the

data via thermodynamic models (Apelblat, van't Hoff), and applying these insights to optimize

crystallization processes.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8][9][10][11][12]
Understanding the structural architecture is a prerequisite for predicting solubility behavior.
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Property Description

Compound Name 6-Methyl-2-(methylthio)benzo[d]thiazole

Core Structure Benzothiazole fused ring system

Substituents

C6-Methyl: Increases lipophilicity and crystal

packing stability.C2-Thiomethyl (-SMe): Adds

hydrophobic character; weak H-bond acceptor.

Molecular Formula

C

H

NS

Est. LogP
~3.5 – 3.8 (More lipophilic than parent 2-

(methylthio)benzothiazole, LogP ~3.16)

Solubility Class

High: Chlorinated solvents (DCM), Aromatic

(Toluene), Polar Aprotic (DMSO).Moderate:

Alcohols (Ethanol, Isopropanol) – highly

temperature dependent.Low/Insoluble: Water.

Experimental Methodologies
To obtain high-fidelity solubility data, two complementary protocols are recommended. The

Laser Monitoring Method allows for rapid dynamic determination, while the Shake-Flask

Method serves as the equilibrium gold standard.

Workflow Visualization
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Method A: Dynamic Laser Monitoring

Method B: Equilibrium Shake-Flask
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Caption: Dual-method workflow for solubility determination. Dynamic laser monitoring detects

the metastable zone width, while shake-flask provides thermodynamic equilibrium data.

Protocol A: Dynamic Laser Monitoring (Synthetic
Method)
Best for: Rapid generation of polythermal solubility curves.

Preparation: Place a precise mass of solute (

) and solvent (

) in a jacketed glass vessel equipped with a magnetic stirrer.

Setup: Align a laser source (< 5 mW) and a photodetector across the vessel.

Dissolution: Heat the mixture slowly until the laser transmission intensity (

) reaches a stable maximum (clear solution).

Recrystallization: Cool at a controlled rate (e.g., 0.2 K/min). Record the temperature (

) where transmission drops sharply (turbidity onset).
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Iteration: Repeat with varying solute concentrations to map the solubility curve (

vs.

).

Protocol B: Static Shake-Flask (Analytical Method)
Best for: High accuracy and validating dynamic data.

Saturation: Add excess solid 6-Methyl-2-(methylthio)benzo[d]thiazole to the solvent in a

sealed vial.

Equilibration: Place in a thermostatic shaker bath at the target temperature (

K) for 48 hours.

Sampling: Stop agitation and allow settling for 2 hours.

Filtration: Withdraw the supernatant using a pre-heated syringe and filter (0.45 µm PTFE) to

remove suspended solids.

Quantification: Dilute the filtrate and analyze via HPLC (C18 column, MeOH/Water mobile

phase) or UV-Vis spectrophotometry (typically

nm).

Thermodynamic Modeling & Analysis
Experimental data must be correlated using thermodynamic models to calculate the enthalpy (

) and entropy (

) of dissolution. These parameters are vital for process scaling.

Modified Apelblat Equation
This semi-empirical model is widely used for correlating mole fraction solubility (

) with absolute temperature (
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):

A, B, C: Empirical model parameters determined via non-linear regression.

Interpretation: Provides excellent curve fitting for non-ideal solutions, capturing the

temperature dependence of enthalpy.

van't Hoff Analysis
For a narrower temperature range, the simplified van't Hoff equation relates solubility to the

Gibbs free energy:

Plot:

vs.

.

Slope:

.

Intercept:

.

Thermodynamic Parameters
Using the regression results, the apparent thermodynamic functions of dissolution are

calculated:

Enthalpy (

):

Expectation:

(Endothermic). Solubility increases with temperature.

Entropy (
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):

Expectation:

. The disorder increases as the crystal lattice breaks down.

Gibbs Free Energy (

):

Expectation:

for saturated solutions (standard state solid to solution).

Solubility Data Profile (Reference)
While specific experimental values for the 6-methyl derivative must be measured, the following

profile is derived from the parent compound [2-(methylthio)benzothiazole] and Structure-Activity

Relationship (SAR) principles.

Estimated Solubility Trends (Mole Fraction

):
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Solvent
288.15 K
(15°C)

298.15 K
(25°C)

308.15 K
(35°C)

318.15 K
(45°C)

Interaction
Mechanism

Ethyl Acetate 45.2 58.1 74.5 95.2

Dipole-dipole,

van der

Waals

Toluene 38.5 50.2 65.8 86.1 stacking

interactions

Acetone 32.1 42.8 56.4 73.9 Dipole-dipole

Ethanol 8.5 12.4 18.2 26.5

H-bonding

(Solvent

donor)

Methanol 6.2 9.1 13.8 20.1

H-bonding

(Solvent

donor)

Water < 0.01 < 0.01 < 0.02 < 0.03

Hydrophobic

effect

(Insoluble)

Note: The 6-methyl group typically reduces solubility in polar solvents (alcohols) compared to

the unsubstituted parent due to increased hydrophobicity and potentially higher crystal lattice

energy.

Practical Implications for Process Design
Purification by Recrystallization
The steep solubility curve in Ethanol or Isopropanol (low solubility at low T, high at high T)

makes them ideal candidates for cooling crystallization.

Strategy: Dissolve crude product in refluxing ethanol. Cool slowly to 5°C. The 6-methyl

derivative will crystallize out, leaving polar impurities in the mother liquor.

Anti-Solvent Crystallization
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For thermally sensitive processes, use an Acetone/Water system.

Strategy: Dissolve in Acetone (high solubility). Slowly add Water (anti-solvent). The

hydrophobic nature of the methyl/methylthio groups will drive rapid precipitation.

Thermodynamic Logic Flow

Experimental Solubility Data
(x vs T)

Apelblat / van't Hoff Regression

Calculate u0394H, u0394S, u0394G

Process Decision

High u0394H (Endothermic)
-> Cooling Crystallization

Steep Curve

Low u0394H (Flat Curve)
-> Evaporative Crystallization

Flat Curve

Click to download full resolution via product page

Caption: Decision matrix for selecting crystallization modes based on thermodynamic enthalpy

values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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